molecular formula C22H44 B1627578 1,3-Bis(2-ethylhexyl)cyclohexane CAS No. 84753-08-2

1,3-Bis(2-ethylhexyl)cyclohexane

Cat. No.: B1627578
CAS No.: 84753-08-2
M. Wt: 308.6 g/mol
InChI Key: DFIIJEHQGUKXKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Bis(2-ethylhexyl)cyclohexane is a useful research compound. Its molecular formula is C22H44 and its molecular weight is 308.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Emollient. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

84753-08-2

Molecular Formula

C22H44

Molecular Weight

308.6 g/mol

IUPAC Name

1,3-bis(2-ethylhexyl)cyclohexane

InChI

InChI=1S/C22H44/c1-5-9-12-19(7-3)16-21-14-11-15-22(18-21)17-20(8-4)13-10-6-2/h19-22H,5-18H2,1-4H3

InChI Key

DFIIJEHQGUKXKU-UHFFFAOYSA-N

SMILES

CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC

Canonical SMILES

CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC

84753-08-2

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 Grams of 2,6-di(2-ethylhexyl)-cyclohexanol were hydrogenated with 30 gm of Girdler nickel 49A for six hours at 250° C. and 250 bar of hydrogen pressure. After filtration of the catalyst, 260 gm of 1,3-di-(2-ethylhexyl)-cyclohexane remained with the following characteristics:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.